Cas no 2228938-31-4 (tert-butyl N-{2-amino-3-2-(pyrrolidin-1-yl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{2-amino-3-2-(pyrrolidin-1-yl)phenylpropyl}carbamate
• CAS No: 2228938-31-4
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 6494096
• PubChem ID: 165663698
• Update Time: 2025-05-26

tert-butyl N-{2-amino-3-2-(pyrrolidin-1-yl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-2-(pyrrolidin-1-yl)phenylpropyl}carbamate
• EN300-1900130
• 2228938-31-4
• tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate

• Inchi： 1S/C18H29N3O2/c1-18(2,3)23-17(22)20-13-15(19)12-14-8-4-5-9-16(14)21-10-6-7-11-21/h4-5,8-9,15H,6-7,10-13,19H2,1-3H3,(H,20,22)
• InChI Key： YYMSWRSUCJUWME-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=CC=1N1CCCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{2-amino-3-2-(pyrrolidin-1-yl)phenylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate (CAS No. 2228938-31-4)

The compound tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate (CAS No. 2228938-31-4) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

In recent years, the demand for high-purity intermediates like tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate has surged, driven by advancements in medicinal chemistry and peptide synthesis. This compound is particularly relevant in the development of small-molecule inhibitors and protease-targeting therapeutics, aligning with current trends in personalized medicine. Its CAS No. 2228938-31-4 is frequently searched in scientific databases, reflecting its growing importance in pharmaceutical R&D.

The synthesis of tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate involves multi-step organic reactions, including amide coupling and protective group strategies. Its pyrrolidine moiety contributes to enhanced lipophilicity and bioavailability, making it a candidate for optimizing drug-like properties. These characteristics are critical for addressing challenges in CNS drug delivery and receptor binding affinity, topics frequently discussed in modern pharmacology.

From an industrial perspective, CAS No. 2228938-31-4 is often highlighted in patents related to kinase inhibitors and GPCR modulators. Its structural flexibility allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) in diverse therapeutic areas. The compound’s tert-butyl carbamate group also serves as a protecting group in solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and antibody-drug conjugate (ADC) development.

Environmental and green chemistry considerations are increasingly influencing the production of compounds like tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and improve atom economy. These efforts align with global sustainability goals and respond to user queries about eco-friendly synthesis in academic and industrial forums.

In summary, tert-butyl N-{2-amino-3-[2-(pyrrolidin-1-yl)phenyl]propyl}carbamate (CAS No. 2228938-31-4) represents a versatile tool in drug design and chemical biology. Its relevance to high-throughput screening and fragment-based drug discovery ensures its continued prominence in scientific literature. As research evolves, this compound is poised to contribute to breakthroughs in precision medicine and therapeutic innovation.